Cas no 321992-67-0 (3-Propoxypivalic acid)

3-Propoxypivalic acid structure
3-Propoxypivalic acid structure
Product Name:3-Propoxypivalic acid
CAS No:321992-67-0
MF:C8H16O3
MW:160.210843086243
CID:2132321
Update Time:2023-08-04

3-Propoxypivalic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-propoxyPropanoic acid
    • 3-Propoxypivalic acid
    • 3-propyloxy-2,2-dimethylpropionic acid
    • Inchi: 1S/C8H16O3/c1-4-5-11-6-8(2,3)7(9)10/h4-6H2,1-3H3,(H,9,10)
    • InChI Key: SONMPYFVVLVNEQ-UHFFFAOYSA-N
    • SMILES: O(CCC)CC(C(=O)O)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 129
  • Topological Polar Surface Area: 46.5
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